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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlozolinate is a dicarboximide fungicide known for its protective and curative action against a

range of fungal pathogens, particularly Botrytis and Sclerotinia species.[1] Although now

considered obsolete in some regions, its chemical characteristics and mode of action remain of

interest to researchers in agrochemicals and related fields. This technical guide provides a

comprehensive overview of the physical and chemical properties of Chlozolinate, including its

synthesis, degradation, and proposed mechanism of action.

Chemical Identity and Physical Properties
Chlozolinate is a synthetic organic compound belonging to the oxazole and dicarboximide

fungicide groups.[1] It exists as a colorless, odorless solid and is a racemic mixture of two

enantiomers due to a chiral center in its oxazolidine ring.[1]

Table 1: Chemical Identifiers for Chlozolinate
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Identifier Value Source

IUPAC Name

ethyl (RS)-3-(3,5-

dichlorophenyl)-5-methyl-2,4-

dioxo-1,3-oxazolidine-5-

carboxylate

[1][2]

CAS Number 84332-86-5 [1][3][4][5][6]

Molecular Formula C₁₃H₁₁Cl₂NO₅ [1][3][4][5][7]

Molecular Weight 332.14 g/mol [1][3][4][5][7]

Canonical SMILES
CCOC(=O)C1(C(=O)N(C(=O)

O1)C2=CC(=CC(=C2)Cl)Cl)C
[1]

InChIKey
IGUYEXXAGBDLLX-

UHFFFAOYSA-N
[1]

Table 2: Physicochemical Properties of Chlozolinate

Property Value Temperature (°C) Source

Melting Point 112.6 - 114 °C N/A [5][8][9][10]

Boiling Point
420.8 ± 55.0 °C

(Predicted)
N/A [8][11]

Density 1.44 - 1.479 g/cm³ 20 [1][4][8][10]

Vapor Pressure
0.013 mPa (1.3 x 10⁻⁵

Pa)
25 [1][4][8][9]

Water Solubility 2 - 32 mg/L 20 - 25 [1][4][8][9][12]

logP (Octanol-Water

Partition Coefficient)
3.15 - 3.3 20 - 22 [1][8][9]

Table 3: Solubility of Chlozolinate in Organic Solvents
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Solvent Solubility (g/kg) Temperature (°C) Source

Ethyl Acetate >250 22 [8][12]

Acetone >250 22 [8][9][12]

Dichloroethane >250 22 [8][12]

Xylene 60 22 [8][12]

Ethanol 13 22 [8][12]

n-Hexane 2 - 3 22 - 25 [8][9][12]

Methanol 10 25 [9]

Chloroform >300 25 [9]

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of the physicochemical

properties of Chlozolinate are not readily available in the public domain. However, the

standardized methods for testing chemicals, such as those established by the Organisation for

Economic Co-operation and Development (OECD), provide a framework for these

measurements.

Melting Point (OECD 102): The melting point can be determined using the capillary method,

where a small amount of the substance is heated in a capillary tube and the temperature

range over which it melts is observed.

Vapor Pressure (OECD 104): The vapor pressure, a measure of a substance's volatility, can

be determined by methods such as the vapor pressure balance, gas saturation method, or

effusion methods.

Water Solubility (OECD 105): The water solubility of Chlozolinate can be determined using

the column elution method or the flask method.[13][14][15][16][17] The flask method involves

dissolving the substance in water at a specific temperature until saturation is reached,

followed by the determination of the concentration of the substance in the aqueous solution.

[15][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://www.ars.usda.gov/ARSUserFiles/00000000/DatabaseFiles/PesticidePropertiesDatabase/IndividualPesticideFiles/CHLOZOLINATE.TXT
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm
https://www.ars.usda.gov/ARSUserFiles/00000000/DatabaseFiles/PesticidePropertiesDatabase/IndividualPesticideFiles/CHLOZOLINATE.TXT
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4358743.htm?N=France
https://www.ars.usda.gov/ARSUserFiles/00000000/DatabaseFiles/PesticidePropertiesDatabase/IndividualPesticideFiles/CHLOZOLINATE.TXT
https://www.ars.usda.gov/ARSUserFiles/00000000/DatabaseFiles/PesticidePropertiesDatabase/IndividualPesticideFiles/CHLOZOLINATE.TXT
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Octanol-Water Partition Coefficient (OECD 107/117): This property, which indicates the

lipophilicity of a substance, is typically determined using the shake-flask method or by high-

performance liquid chromatography (HPLC).

Hydrolysis as a Function of pH (OECD 111): The rate of hydrolysis is determined by

dissolving Chlozolinate in buffered aqueous solutions at different pH values (e.g., 4, 7, and

9) and temperatures. The concentration of the remaining Chlozolinate is measured at

various time intervals using a suitable analytical method like HPLC or GC.

Synthesis of Chlozolinate
The commercial synthesis of Chlozolinate is a multi-step process.[1] It begins with the reaction

of 3,5-dichlorobenzoyl chloride with a suitable amino alcohol to form the oxazolidine ring

structure.[1] This intermediate is then esterified with ethanol in the presence of a catalyst to

yield Chlozolinate.[1] The process requires careful control of temperature and pH to ensure a

high yield and purity.[1] Another described method involves the reaction of 3,5-dichloroaniline

with phosgene to form an isocyanate, which is then reacted with methyltartronic acid diethyl

ester.[10]

Commercial Synthesis of Chlozolinate
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Caption: General commercial synthesis pathway for Chlozolinate.

Chemical Stability and Degradation
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Chlozolinate is stable under nitrogen at temperatures up to 250°C and is also stable to light.[8]

[12] However, it is susceptible to hydrolysis, especially under alkaline conditions. The

degradation of Chlozolinate in wine has been observed to be rapid, with half-lives of 0.35 and

0.14 days at pH 3 and 4, respectively.[8]

The primary degradation pathway involves the hydrolysis of the ethyl ester group to form the

corresponding carboxylic acid, which can then undergo decarboxylation.[8] Another

degradation reaction is the opening of the oxazolidinedione ring.[8]

Hydrolytic Degradation of Chlozolinate
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Caption: Hydrolytic degradation pathway of Chlozolinate.

Proposed Mechanism of Action
Chlozolinate's fungicidal activity is attributed to its interference with osmotic signal

transduction in fungal cells.[1] As a dicarboximide fungicide, it is proposed to inhibit the MAP

(Mitogen-Activated Protein) kinase pathway, which is crucial for the fungus to respond to

osmotic stress. This inhibition disrupts the normal regulation of intracellular osmotic pressure,

leading to cell damage and ultimately, cell death.
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Proposed Signaling Pathway Inhibition by Chlozolinate
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Caption: Proposed inhibition of the osmotic stress signaling pathway by Chlozolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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